Cas no 1087727-45-4 (N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride)

• Product Name: N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride
• CAS No: 1087727-45-4
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• CID: 4679559
• Update Time: 2023-08-15

N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride

• Inchi： 1S/C6H11N3.2ClH/c1-7-4-6-9-5-2-3-8-9;;/h2-3,5,7H,4,6H2,1H3;2*1H
• InChI Key： TXVWZASOUQEPQI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CC=N1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.7
• Topological Polar Surface Area: 29.8